Cas no 1189507-64-9 (2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione)

• Product Name: 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione
• CAS No: 1189507-64-9
• MF: C₂₂H₁₈Cl₂O₂
• MW: 390.31393289566
• CID: 1063350
• PubChem ID: 46780975
• Update Time: 2025-11-01

2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-[4-(4-chlorophenyl)cyclohexyl-d5]-1,4-naphthalenedione
• 2-chloro-3-[4-(4-chlorophenyl)-1,2,2,6,6-pentadeuteriocyclohexyl]naphthalene-1,4-dione
• DTXSID40675751
• 2-Chloro-3-[4-(4-chlorophenyl)(1,2,2,6,6-~2~H_5_)cyclohexyl]naphthalene-1,4-dione
• 1189507-64-9
• 2-[4-(4-Chlorophenyl)cyclohexyl-d5]-3-chloro-1,4-naphthalenedione
• 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione

• Inchi： 1S/C22H18Cl2O2/c23-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-20(24)22(26)18-4-2-1-3-17(18)21(19)25/h1-4,9-13,15H,5-8H2/i7D2,8D2,15D
• InChI Key： QUUMPHYEOKHOOW-YNUDWXFUSA-N
• SMILES： ClC1C(C2C=CC=CC=2C(C=1C1([2H])C([2H])([2H])CC(C2C=CC(=CC=2)Cl)CC1([2H])[2H])=O)=O

Computed Properties

• Exact Mass: 389.10000
• Monoisotopic Mass: 389.0997689g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 6.18590

Additional information on 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione

Professional Introduction to 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione (CAS No: 1189507-64-9)

2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, plays a pivotal role in the development of novel therapeutic agents. The presence of multiple functional groups, including chloro and phenyl substituents, as well as the incorporation of deuterium atoms in the cyclohexyl ring, makes it a subject of intense study for its potential applications in drug discovery.

The CAS No: 1189507-64-9 uniquely identifies this compound in scientific literature and databases, facilitating precise referencing and research. The molecular framework of 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione is designed to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that exhibit minimal side effects while maintaining high efficacy.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The deuterium-labeled version of this molecule (d5), in particular, has been utilized to study metabolic pathways and degradation kinetics. These studies are essential for optimizing drug formulations and improving patient outcomes.

The chloro and phenyl substituents in the molecule contribute to its reactivity and binding affinity. Researchers have leveraged these properties to design derivatives that target specific enzymes and receptors involved in various diseases. For instance, studies have shown that analogs of this compound exhibit promising activity against enzymes implicated in cancer metabolism. This aligns with the broader trend in oncology research towards developing targeted therapies that disrupt aberrant metabolic pathways.

Moreover, the structural complexity of 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione offers opportunities for exploring novel synthetic methodologies. The integration of deuterium atoms into the cyclohexyl ring not only aids in studying metabolic stability but also enhances the compound's isotopic purity. This purity is particularly valuable in NMR spectroscopy studies, where it allows for clearer resolution of spectral data.

The pharmaceutical industry has been increasingly interested in incorporating isotopically labeled compounds into drug development pipelines. Isotope labeling can provide insights into drug metabolism and distribution, which are critical parameters for determining dosing regimens and therapeutic windows. The use of deuterium-labeled molecules has been particularly effective in extending the half-life of drugs by slowing down their metabolic degradation.

Recent research has also highlighted the role of chloro and phenyl containing compounds in modulating inflammatory responses. These groups are known to interact with various biological targets, making them valuable scaffolds for designing anti-inflammatory agents. For example, derivatives of 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione have shown potential in inhibiting key inflammatory cytokines, thereby offering a new avenue for treating chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been employed to enhance yield and reduce environmental impact. These efforts are consistent with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 2-Chloro-3-4-(4-chlorophenyl)cyclohexyl-d5-1,4-naphthalenedione represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs across various disease areas.